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Compound of Interest

Compound Name: 5-Aminooxindole

Cat. No.: B107739

5-Aminooxindole is more than a mere chemical reagent; it is a pivotal structural motif and a
versatile building block in modern medicinal chemistry.[1] Its intrinsic value is demonstrated by
its role as a precursor in the synthesis of a multitude of bioactive molecules, particularly potent
kinase inhibitors targeting signaling pathways implicated in oncology.[1][2][3] As researchers
and drug development professionals, our ability to innovate with this compound is directly
proportional to our ability to handle it with expertise and unwavering attention to safety. This
guide is structured not as a rigid checklist, but as a comprehensive framework for
understanding, respecting, and safely harnessing the potential of 5-Aminooxindole powder.

Chapter 1: Foundational Chemical Profile and
Inherent Risks

A thorough understanding of a compound's properties is the bedrock of safe laboratory
practice. Causality is key: we don't just follow rules, we understand the chemical and physical
reasons behind them.

Identity and Physicochemical Properties

Before any handling procedure, a scientist must be familiar with the fundamental characteristics
of the substance. These properties dictate storage conditions, solvent choices, and potential
physical hazards.
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Property

Data

Source(s)

Chemical Name

5-Aminooxindole / 5-

aminoindolin-2-one

[4]

CAS Number 20876-36-2 [4][5]

Molecular Formula CsHsN20 [41[5]

Molecular Weight 148.16 g/mol [5]
Light yellow to brown solid

Appearance [2]
powder

Purity Typically =98% [5]

Hazard Identification: A Synthesis of GHS and

Toxicological Data

The Globally Harmonized System (GHS) provides a universal language for chemical hazards.
For 5-Aminooxindole and its common salt form (hydrochloride), the classifications demand a

high degree of caution. It's crucial to recognize that the toxicological properties of this specific

substance have not been fully investigated, which necessitates treating it with the caution due

to an unknown.[6]
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L Precautionary Meaning &
GHS Classification Hazard Statement .
Statement Codes Rationale

Ingestion can lead to
significant adverse
health effects. This
dictates a strict no-

P301 + P312 + P330 mouth-pipetting rule
and immediate

Acute Toxicity, Oral H302: Harmful if
(Category 4) swallowed

medical attention
upon accidental

ingestion.

Repeated or
prolonged skin contact
can lead to
sensitization, where
subsequent
exposures, even to

Skin Sensitization H317: May cause an ) N
P280, P302 + P352 minute quantities, can

(Category 1) allergic skin reaction ) o
trigger a significant

allergic response. This
is the primary driver
for mandatory glove
use and immediate

washing upon contact.

Note: Data primarily derived from the 5-Aminooxindole hydrochloride salt, a common form.
Treat the free base form with equivalent or greater caution.

Chapter 2: The Core Principle of Exposure
Minimization
Every safety protocol for handling powdered reagents is built upon a single, self-validating

principle: minimize all potential routes of exposure (inhalation, ingestion, skin/eye contact). The
following controls are a systematic application of this principle.
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Engineering Controls: The First Line of Defense

Engineering controls are designed to remove the hazard at its source, providing a passive layer
of protection.

o Chemical Fume Hood: All handling of 5-Aminooxindole powder, especially weighing and
transferring, must be performed inside a certified chemical fume hood.[7][8] This is non-
negotiable. The hood's airflow contains the fine powder, preventing the inhalation of
aerosolized particles.

e Ventilation: The laboratory itself should be well-ventilated to prevent the accumulation of any
fugitive emissions.[9][10]

Personal Protective Equipment (PPE): The Essential
Barrier

PPE is the final barrier between the researcher and the chemical. Its selection is not arbitrary
but is dictated by the specific hazards identified in Chapter 1.
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PPE Category

Specification

Rationale & Best Practices

Hand Protection

Nitrile gloves

Provides chemical resistance.
Always inspect gloves for tears
before use and change them
immediately if contaminated.[7]
Wash hands thoroughly after

removing gloves.[11]

Eye Protection

Chemical safety goggles with

side shields

Protects against splashes and
airborne powder. Standard

eyeglasses are insufficient.[6]

[7]

Body Protection

Full-length lab coat, closed at

the front

Protects skin and personal
clothing from contamination.[9]
[11]

Respiratory

NIOSH/MSHA approved

respirator (if needed)

While a fume hood is the
primary control, a respirator
may be required if exposure
limits are exceeded or if
working outside a hood is

unavoidable.[8]

Visualization: A Logical Flow for Safe Handling

This workflow diagram illustrates the critical decision points and safety measures from receipt

of the compound to its final use, grounding the entire process in the principle of exposure

minimization.
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Diagram 1: General Safe Handling Workflow
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Diagram 2: Waste Disposal Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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